5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine

• IUPAC Name: 5-[2-(2-methoxyphenyl)ethyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H13N3OS/c1-15-9-5-3-2-4-8(9)6-7-10-13-14-11(12)16-10/h2-5H,6-7H2,1H3,(H2,12,14)
• InChI Key: JQSSGPFBXKIZDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCC2=NN=C(S2)N
• Molecular Formula: C11H13N3OS
• DSSTOX Substance ID: DTXSID001327990
• Molecular Weight: 235.31 g/mol
• Solubility: 33.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 299932-80-2

Description

5-[2-(2-Methoxy-phenyl)-ethyl]-[1,3,4]thiadiazol-2-ylamine is a chemical compound with the molecular formula C11H13N3OS and a molecular weight of 235.31.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study described the synthesis of derivatives starting from 5-(4-Fluoro-3-nitro-phenyl)-[1,3,4]thiadiazole-2-ylamine and their evaluation for antibacterial and antifungal activities. Notably, compounds 4a, 4c, 6e, and 6g displayed significant activity at concentrations of 0.5-1.0 mg/mL (Chandrakantha et al., 2014).

Schiff Base Ligands and Antimicrobial Activity

• Another research synthesized imino-4-methoxyphenol thiazole derived Schiff bases and tested their antibacterial and antifungal activities. The results indicated moderate activity against specific bacteria and fungi (Vinusha et al., 2015).

Auxin Activities and Antiblastic Effects

• A study focused on synthesizing ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate derivatives, including substituted 1,3,4-thiadiazoles. These compounds showed moderate auxin activities and some were antiblastic to wheat gemma (Yue et al., 2010).

Chemical Synthesis and Characterization

• Research on the synthesis of 5-phenyl-2-(pyrazol-4-yl)-1,3,4-thiadiazoles and their structural confirmation through NMR spectra has been reported (Shokol et al., 2005).

Antimicrobial and Anti-inflammatory Applications

• Various studies have synthesized derivatives for specific medical applications, such as antimicrobial, anti-inflammatory, analgesic, and ulcerogenic properties. Some compounds have shown significant potency in these areas (Kumar & Panwar, 2015).

Synthesis and Cytotoxic Agents

• A series of 1,3,4-thiadiazole derivatives were synthesized and evaluated for their in vitro antitumor activities against various human tumor cell lines. Some derivatives displayed significant inhibitory effects (Almasirad et al., 2016).

Corrosion Inhibition

• Thiadiazole derivatives have been synthesized as inhibitors for copper corrosion in acidic environments, showing that certain derivatives are effective in inhibiting copper corrosion (Tang et al., 2009).

Antimicrobial Agents Synthesis

• The synthesis of formazans from Mannich base derivatives of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents has been reported, indicating moderate antimicrobial activity (Sah et al., 2014).